Cas no 68-89-3 (Metamizole sodium)

• Product Name: Metamizole sodium
• CAS No: 68-89-3
• MF: C₁₃H₁₆N₃NaO₄S
• MW: 333.338612556458
• MDL: MFCD00020783
• CID: 33886
• PubChem ID: 24894234
• Update Time: 2026-04-08

Metamizole sodium Chemical and Physical Properties

Names and Identifiers

• Sodium ((1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)(methyl)amino)methanesulfonate
• ANALGIN
• BENZALAGEN
• DIPYRONE SODIUM
• METAMIZOLE
• metamizole sodium
• METAMIZOL SODIUM
• SODIUM [(1,5-DIMETHYL-3-OXO-2-PHENYL-PYRAZOL-4-YL)-METHYL-AMINO]METHANESULFONATE
• sodium [(2,3-dihydro-1,5-dimethyl-3-oxo-2-phenyl-1h-pyrazol-4-yl)methylamino]methanesulfonate
• SODIUM DIPYRONE
• sulpyrine
• (antipyrinylmethylamino)methanesulfonicacidsodiumsalt
• (antipyrinylmethylamino)-methanesulfonicacimonosodiumsalt
• (antipyrinylmethylamino)-methanesulfonicacisodiumsalt
• 1-phenyl-2,3-dimethyl-4-methylamino-5-pyrazolon-n-methanesulfonsaeurennatriu
• 1-phenyl-2,3-dimethyl-5-pyrazolone-4-methylaminomethanesulfonatesodium
• 1-phenyl-2,3-dimethylpyrazolone-(5)-4-methylaminomethanesulfonicacidsodium
• 4-methylamino-1,5-dimethyl-2-phenyl-3-pyrazolonesodiummethanesulfonate
• Dipyrone
• Metamizole (sodium salt)
• Alangin
• Anador
• ARPF
• barone
• conmel
• Dipyron
• fevonil
• narone
• pyretin
• pyrojec
• Sulpin
• (1,5-Dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)(methylamino)methanesulfonic Acid Sodium Salt
• Sodium (1,5-Dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)(methylamino)methanesulfonate
• [ "" ]
• 安乃近
• 安乃近原药粉生产厂家生产厂家行情价格
• Methampyrone
• Novalgin
• Neomelurbrin
• Methylmelubrin
• Algocalmin
• Optalgin
• Novalgetol
• Sulpyrin
• Pyralgin
• Novaminsulfone
• Novamidazophen
• Nevralgina
• Pharmalgine
• Algopyrine
• Farmolisina
• Noveltex
• Feverall
• Diprofarn
• Keypyrone
• Analgine
• Dimethone
• Alginodia
• Paralgin
• Metilon
• Metapyrin
• Gifaril
• Bonpyrin
• Neo-melubrine
• Di-podil
• Aminopyrine sodium sulfonate
• Novaminsulfonum
• Novaminsulfon
• Metamizolum natr
• Metamizole Sodium Tablets
• etomidate
• Metamizolum natricum (Latin)
• METAMIZOLE SODIUM [WHO-DD]
• (Antipyrinylmethylamino)methanesulfonic acid sodium salt monohydrate
• Sodium (antipyrinylmethylamino)methanesulfonate monohydrate
• Metamizolum natricum [Latin]
• Noraminopyrine methanesulfonate sodium
• Noramidopyrinium-methanesulphate natrium [German]
• 1-Phenyl-2,3-dimethyl-4-methylamino-5-pyrazolon-N-methanesulfonsaeuren natrium
• Tox21_110759
• 1-Phenyl-2,3-dimethylpyrazolone-(5)-4-methylaminomethanesulfonic acid sodium
• Biopyrin
• Metamizole Sodium Salt
• NSC-758445
• Metamizol sodico [INN-Spanish]
• HY-B1279A
• Vetalgin (TN)
• Dipyron monohydrate
• Prodolina
• Sodium phenyldimethylpyrazolon-methylamino-methane sulfonate
• HMS501P16
• Metamizolo
• Tox21_200497
• Noramidopyrine Methanesulfonate
• METAMIZOLE SODIUM MONOHYDRATE (EP MONOGRAPH)
• Noraminophenazone
• Prestwick_987
• DTXSID8020543
• D0K9LD
• D08190
• NCGC00017049-01
• CAS-68-89-3
• NCGC00095040-01
• Metamizol sodico [Spanish]
• Noramidopyrine methanesulfonate sodium salt
• EINECS 200-694-7
• NCGC00095040-02
• Sodium (antipyrinylmethylamino)methanesulfonate
• Novaminophenazone
• Meamizol sodico
• Dipyrone,(S)
• CCG-39331
• Dipyrone (BAN)
• Methanesulfonic acid, (antipyrinylmethylamino)-, sodium salt, monohydrate
• FT-0602853
• Natrium novaminsulfonicum
• Methanesulfonic acid, ((2,3-dihydro-1,5-dimethyl-3-oxo-2-phenyl-1H-pyrazol-4-yl)methylamino)-, sodium salt
• Metamizole sodique [INN-French]
• Novaldin
• Methanesulfonic acid, ((2,3-dihydro-1,5-dimethyl-3-oxo-2-phenyl-1H-pyrazol-4-yl)methylamino)-, sodium salt, monohydrate
• Methanesulfonic acid, (antipyrinylmethylamino)-, sodium salt
• Normelubrine
• Methanesulfonic acid, [(2,3-dihydro-1,5-dimethyl-3-oxo-2-phenyl-1H-pyrazol-4-yl)methylamino]-, sodium salt
• Metamizolo [Italian]
• metamizole sodium salt monohydrate
• C13H17N3O4S.Na
• ((2,3-DIHYDRO-1,5-DIMETHYL-3-OXO-2-PHENYL-1H-PYRAZOL-4-YL)METHYLAMINO)METHANESULFONIC ACID SODIUM SALT MONOHYDRATE
• natrium-[(2,3-dihydro-1,5-dimethyl-3-oxo-2-phenyl-1H-pyrazol-4-yl)methylamino]methansulfonat
• C13H16N3NaO4S.H2O
• Dipyrone [anhydrous]
• HMS2097O07
• Dipyrone hydrate
• Metamizolnatrium
• C13H16N3O4S.Na
• Methylaminoantipyrine sodium methanesulfonate
• 1-Phenyl-2,3-dimethyl-4-methylamino-5-pyrazolon-N-methanesulfonsaeuren natrium [German]
• Phenyl dimethyl pyrazolon methyl aminomethane sodium sulfonate
• Methylaminophenyldimethylpyrazolone methanesulfonate sodium
• AKOS015904648
• Metamizolum natricum
• AS-81983
• F20711
• (antipyrinylmethylamino)meth-anesulfonic acid sodium salt
• CS-0013577
• 4-Methylamino-1,5-dimethyl-2-phenyl-3-pyrazolone sodium methanesulfonate
• MFCD00020783
• Metamizolo sodico
• CHEMBL487894
• sodium [(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)(methyl)amino]methanesulfonate
• Metamizolum natricum anhydricum
• C13-H17-N3-O4-S.Na
• CAS-5907-38-0
• Q422761
• Novamidazophenum
• Analginum
• Metamizol sodico
• Dipyrone [USAN:JAN]
• Noramidopyrinium-methanesulphate natrium
• METAMIZOLE SODIUM (EP IMPURITY)
• C13-H17-N3-O4-S.H2-O.Na
• NCGC00258051-01
• Methanesulfonic acid, [(2,3-dihydro-1,5-dimethyl-3-oxo-2-phenyl-1H-pyrazol-4-yl)methylamino]-, sodium salt, monohydrate
• Methylmelubrine
• Sulpyrinum
• Pyretin (pharmaceutical)
• DTXCID20543
• DJGAAPFSPWAYTJ-UHFFFAOYSA-M
• NCGC00017049-03
• SCHEMBL24996
• Methanesulfonic acid, [(2,3-dihydro-1,5-dimethyl- 3-oxo-2-phenyl-1H-pyrazol-4-yl)methylamino]-, sodium salt
• NCGC00178220-05
• Metamizole sodique
• HMS1570O07
• Novaminsulfone sodium
• METAMIZOLE SODIUM [EP IMPURITY]
• Noramidopyrine methanesulfonate sodium
• Metamizole sodique [French]
• LS-90303
• 4-Sodium methanesulfonate methylamine-antipyrine
• HMS3714O07
• Novaminsulfonium
• Dipyrone (anhydrous)
• D06JRD
• Noraminophenazone sodium mesylate
• Meamizol sodico [INN-Spanish]
• VSU62Z74ON
• Antipyrine, 4-(methylamino)-, monomethosulfate, sodium salt
• Metamizolo sodico [DCIT]
• Vetalgin
• CCRIS 272
• NCGC00017049-02
• Sodium novaminsulfonate
• LS-7367
• (Antipyrinylmethylamino)methanesulfonic acid sodium salt
• Fenildimetil-pirazolon-metilaminometansolfonato sodico
• Dipyronium
• Epitope ID:124939
• Methanesulfonic acid, 1-[(2,3-dihydro-1,5-dimethyl-3-oxo-2-phenyl-1H-pyrazol-4-yl)methylamino]-, sodium salt (1:1)
• UNII-6429L0L52Y
• SODIUM (ANTIPYRINYLMETHYLAMINO)METHANESULPHONATE MONOHYDRATE
• M3060
• Metamizol monohydrate
• Noramidopyrine Methanesulphonate Sodium
• NSC 73205
• SPECTRUM1503298
• CCRIS 4443
• Dipyrone [USAN:BAN:JAN]
• UNII-VSU62Z74ON
• Noraminophenazone methanesulfonate sodium salt
• sodium;[(1,5-dimethyl-3-oxo-2-phenylpyrazol-4-yl)-methylamino]methanesulfonate
• Analgin (sodium salt)
• Algopyrin
• SODIUM 1-PHENYL-2,3-DIMETHYL-4-METHYLAMINOPYRAZOLON-N-METHANESULPHONATE
• Tox21_110759_1
• Dipyrone [BAN]
• NSC73205
• CS-O-04720
• Sodium [(2,3-dihydro-1,5-dimethyl-3-oxo-2-phenyl-1H-pyrazol-4-yl)methylamino]methanesulphonate
• Sodium 1-phenyl-2,3-dimethyl-5-pyrazolone-4-methylamino methanesulfonate
• Sodium methylaminoantipyrine methanesulfonate
• Methamizole sodium
• Sodium 1-phenyl-2,3-dimethyl-4-methylaminopyrazolon-N-methanesulfonate
• Methanesulfonic acid, (antipyrinylmethylamino)-, monosodium salt
• Sulpyrine [JAN]
• HMS2093C17
• Metamizole sodium [INN]
• 68-89-3
• Metamizole sodique (INN-French)
• Mexican aspirin
• Metamizole (sodium)
• Sodium noramidopyrine methanesulfonate
• HMS1922A06
• CHEBI:59033
• 1-Phenyl-2,3-dimethyl-5-pyrazolone-4-methylaminomethanesulfonate sodium
• Metamizole sodium (anhydrous)
• Sodium ((2,3-dihydro-1,5-dimethyl-3-oxo-2-phenyl-1H-pyrazol-4-yl)methylamino)methanesulphonate
• Dipyrone anhydrous
• Dipyrone [USAN:BAN]
• C13H16N3NaO4S
• Sodium 4-methylamino-1,5-dimethyl-2-phenyl-3-pyrazolone 4-methanesulfonate
• 68-89-3 (sodium)
• Metamizolum natricum [INN-Latin]
• Fenildimetil-pirazolon-metilaminometansolfonato sodico [Italian]
• NS00021332
• 54017-59-3
• DB-231787
• 1-[(2,3-Dihydro-1,5-dimethyl-3-oxo-2-phenyl-1H-pyrazol-4-yl)methylamino]methanesulfonic acid sodium salt;(Antipyrinylmethylamino)met hanesulfonic acid sodium salt;ARPF
• 200-694-7
• FD22539
• Metamizole sodium

• MDL： MFCD00020783
• Inchi： 1S/C13H17N3O4S.Na/c1-10-12(14(2)9-21(18,19)20)13(17)16(15(10)3)11-7-5-4-6-8-11;/h4-8H,9H2,1-3H3,(H,18,19,20);/q;+1/p-1
• InChI Key： DJGAAPFSPWAYTJ-UHFFFAOYSA-M
• SMILES： S(CN(C)C1C(N(C2C=CC=CC=2)N(C)C=1C)=O)(=O)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 333.07600
• Monoisotopic Mass: 333.07592146g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 552
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 92.4

Experimental Properties

• Color/Form: Powder
• Melting Point: 227°C(lit.)
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• PSA: 95.75000
• LogP: 1.50410
• λmax: 230(H2O)(lit.)

Metamizole sodium Security Information

• Symbol:
• Prompt：warning
• Signal Word：Danger
• Hazard Statement： H317-H334
• Warning Statement： P261-P280-P342 + P311
• WGK Germany：2
• Hazard Category Code： R42/43
• Safety Instruction： S36
• Regulatory Condition Code：Class Q (sugars, alkaloids, antibiotics, hormones)
• RTECS：PB1300000
• Hazardous Material Identification：
• Risk Phrases：R42/43
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Other Chemical Reagents

Additional information on Metamizole sodium

Introduction to Metamizole Sodium (CAS No. 68-89-3)

Metamizole sodium, chemically known as 4-aminoantipyrine sodium, is a well-established compound with a rich history in the field of pharmaceuticals. Its CAS number, 68-89-3, uniquely identifies it in the scientific community. This compound has been widely studied for its therapeutic properties, particularly in the management of pain and fever. Over the years, extensive research has been conducted to elucidate its mechanisms of action, pharmacokinetics, and potential therapeutic applications.

The primary pharmacological action of Metamizole sodium is its potent antipyretic and analgesic effect. It works by inhibiting the synthesis of prostaglandins and other inflammatory mediators, thereby reducing fever and alleviating pain. Unlike non-steroidal anti-inflammatory drugs (NSAIDs), Metamizole sodium does not exhibit significant anti-inflammatory or antiplatelet effects, making it a valuable alternative for patients who may not tolerate NSAIDs.

Recent studies have focused on the molecular mechanisms underlying the therapeutic effects of Metamizole sodium. Research indicates that it may interact with central nervous system receptors, including serotonergic and dopaminergic pathways, which contribute to its analgesic properties. Additionally, emerging evidence suggests that Metamizole sodium might have neuroprotective potential, making it a candidate for further investigation in conditions involving neuroinflammation and oxidative stress.

The pharmacokinetic profile of Metamizole sodium has also been extensively studied. It is rapidly absorbed after oral administration and has a relatively short half-life, which allows for frequent dosing if necessary. The compound is primarily metabolized in the liver through conjugation reactions, and its metabolites are excreted via urine. These metabolic pathways have implications for drug interactions and dosing adjustments in patients with liver or kidney impairment.

In clinical settings, Metamizole sodium is commonly used for the treatment of mild to moderate pain and fever associated with various conditions such as headaches, musculoskeletal pain, and postoperative discomfort. Its efficacy has been demonstrated in multiple randomized controlled trials, making it a reliable option for symptomatic relief. However, its use must be carefully considered in patients with certain medical conditions due to potential side effects.

One of the notable aspects of Metamizole sodium is its safety profile when used as directed. However, like any pharmaceutical agent, it can cause adverse effects in some individuals. The most commonly reported side effects include dizziness, headache, and gastrointestinal discomfort. Rare but serious adverse reactions include allergic reactions and agranulocytosis. Therefore, it is essential for healthcare providers to monitor patients closely when prescribing Metamizole sodium.

The development of new formulations and delivery systems for Metamizole sodium has been an area of interest for pharmaceutical researchers. Efforts are underway to improve bioavailability and reduce side effects through novel drug delivery technologies such as nanotechnology-based systems. These advancements could enhance the therapeutic efficacy of Metamizole sodium while minimizing potential adverse reactions.

The role of Metamizole sodium in combination therapy has also been explored. Studies suggest that its synergistic effects with other analgesics may provide better pain relief compared to monotherapy. This combination approach could be particularly beneficial in chronic pain management scenarios where multiple mechanisms contribute to pain perception.

Future research directions for Metamizole sodium include investigating its potential role in chronic pain syndromes and exploring its mechanism of action at a deeper molecular level. Additionally, studies are being conducted to evaluate its efficacy in conditions where traditional analgesics have limited effectiveness or contraindications.

In conclusion, Metamizole sodium (CAS No. 68-89-3) remains a significant compound in the field of pharmaceuticals due to its well-documented therapeutic properties and safety profile. Ongoing research continues to uncover new insights into its mechanisms of action and potential applications, ensuring that it remains a relevant option for managing pain and fever across various clinical settings.